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Compound of Interest

Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415 Get Quote

Application Notes and Protocols for 1,2-
Ethanediol, dipropanoate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and disposal of 1,2-
Ethanediol, dipropanoate (CAS No. 123-80-8), a combustible liquid used as a plasticizer.[1]

Adherence to these guidelines is crucial to ensure personnel safety and minimize

environmental impact.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,2-Ethanediol, dipropanoate is

presented in the table below.

Property Value Reference

Molecular Formula C₈H₁₄O₄ [2][3]

Molecular Weight 174.19 g/mol [2][4]

Appearance Liquid

Solubility in Water 16.51 g/L (at 25 °C) [2]

CAS Number 123-80-8 [2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b086415?utm_src=pdf-interest
https://www.benchchem.com/product/b086415?utm_src=pdf-body
https://www.benchchem.com/product/b086415?utm_src=pdf-body
https://www.benchchem.com/product/b086415
https://www.benchchem.com/product/b086415?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-2-ethanediol-dipropanoate-dic75455.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123808
https://www.guidechem.com/encyclopedia/1-2-ethanediol-dipropanoate-dic75455.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://www.guidechem.com/encyclopedia/1-2-ethanediol-dipropanoate-dic75455.html
https://www.guidechem.com/encyclopedia/1-2-ethanediol-dipropanoate-dic75455.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123808
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health Hazard Information
1,2-Ethanediol, dipropanoate is classified as a flammable liquid and vapor.[5] It is toxic if

swallowed and fatal if it comes into contact with skin or is inhaled.[5]

Experimental Protocols
Objective: To outline the safe handling procedures for 1,2-Ethanediol, dipropanoate in a

laboratory setting.

Materials:

1,2-Ethanediol, dipropanoate

Chemical fume hood

Personal Protective Equipment (PPE):

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Closed-toe shoes

Groundable equipment

Non-sparking tools[4]

Appropriately labeled storage containers

Procedure:

Preparation: Before handling, ensure the work area is clean and free of ignition sources such

as open flames, sparks, and hot surfaces.[4][5] All equipment used must be properly

grounded.[4]
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Ventilation: Always handle 1,2-Ethanediol, dipropanoate inside a certified chemical fume

hood to ensure adequate ventilation.[5]

Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles,

chemical-resistant gloves, a lab coat, and closed-toe shoes.

Dispensing: When transferring the liquid, use only non-sparking tools and ensure the

receiving container is bonded and grounded to the source container to prevent static

discharge.[5]

Avoid Contact: Direct contact with the substance should be avoided. Do not get it in eyes, on

skin, or on clothing.[5]

Hygiene: Do not eat, drink, or smoke in the designated work area.[5][6] Wash hands

thoroughly after handling.[5][6]

Storage: Store 1,2-Ethanediol, dipropanoate in a cool, well-ventilated area in a tightly

closed container, away from heat, sparks, and open flames.[5][7]

Objective: To provide a clear procedure for managing spills of 1,2-Ethanediol, dipropanoate.

Materials:

Spill kit containing:

Inert absorbent material (e.g., dry earth, sand, vermiculite)[4]

Non-sparking tools (e.g., scoop, brush)[4]

Sealable waste containers

Appropriate PPE

Procedure:

Evacuation and Ignition Source Control: Immediately eliminate all ignition sources from the

spill area.[4] Evacuate non-essential personnel.
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Ventilation: Ensure the area is well-ventilated.

Containment: Stop the leak if it is safe to do so.[4] Prevent the spill from entering waterways,

sewers, or confined areas.[4]

Absorption: Cover the spill with a non-combustible, inert absorbent material.[4]

Collection: Using clean, non-sparking tools, carefully collect the absorbed material and place

it into a suitable, labeled container for disposal.[4]

Decontamination: Clean the spill area thoroughly with an appropriate solvent.

Disposal: Dispose of the waste material in accordance with institutional and local regulations.

Objective: To ensure the safe and compliant disposal of 1,2-Ethanediol, dipropanoate waste.

Materials:

Labeled, sealed, and compatible waste container

Designated chemical waste storage area

Procedure:

Waste Segregation: Collect all 1,2-Ethanediol, dipropanoate waste, including contaminated

absorbent materials, in a designated and properly labeled waste container.

Container Management: Keep the waste container tightly closed when not in use.

Storage: Store the waste container in a cool, well-ventilated, and designated chemical waste

storage area, away from incompatible materials.

Disposal: Dispose of the chemical waste through an approved waste disposal plant or

licensed hazardous waste management facility.[6] Do not empty into drains.[6] Follow all

local, state, and federal regulations for hazardous waste disposal.

Visualization
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The following diagram illustrates the logical workflow for the handling and disposal of 1,2-
Ethanediol, dipropanoate.

Preparation

Handling

Post-Handling

Waste Disposal

Verify Fume Hood Operation

Don Appropriate PPE

Ground Equipment

Dispense Using Non-Sparking Tools

Keep Container Closed

Store in Designated Area

Clean Work Area

Collect Waste in Labeled Container

Store Waste in Designated Area

Arrange for Professional Disposal

Spill Occurs

Eliminate Ignition Sources

Contain and Absorb Spill

Collect Waste with Non-Sparking Tools
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Click to download full resolution via product page

Workflow for Handling and Disposal of 1,2-Ethanediol, dipropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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